Cas no 1353956-07-6 ([(6-Bromo-pyridin-3-ylmethyl)-cyclopropyl-amino]-acetic acid)

• Product Name: [(6-Bromo-pyridin-3-ylmethyl)-cyclopropyl-amino]-acetic acid
• CAS No: 1353956-07-6
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 2159555
• Update Time: 2025-06-28

[(6-Bromo-pyridin-3-ylmethyl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(6-Bromo-pyridin-3-ylmethyl)-cyclopropyl-amino]-acetic acid
• 2-(((6-Bromopyridin-3-yl)methyl)(cyclopropyl)amino)acetic acid
• AM92740
• [(6-Bromopyridin-3-ylmethyl)cyclopropylamino]acetic acid

• Inchi： 1S/C11H13BrN2O2/c12-10-4-1-8(5-13-10)6-14(7-11(15)16)9-2-3-9/h1,4-5,9H,2-3,6-7H2,(H,15,16)
• InChI Key： VFCJSQMHGPDKSV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CN(CC(=O)O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Topological Polar Surface Area: 53.4

Additional information on [(6-Bromo-pyridin-3-ylmethyl)-cyclopropyl-amino]-acetic acid

Introduction to [(6-Bromo-pyridin-3-ylmethyl)-cyclopropyl-amino]-acetic Acid (CAS No. 1353956-07-6)

[(6-Bromo-pyridin-3-ylmethyl-cyclopropyl-amino]-acetic acid) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With a CAS number of 1353956-07-6, this compound represents a unique structural motif that combines a brominated pyridine ring with a cyclopropylamine side chain, terminated by an acetic acid moiety. The intricate arrangement of these functional groups makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The6-Bromo-pyridin-3-ylmethyl moiety is particularly noteworthy due to its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The bromine atom at the 6-position of the pyridine ring enhances its reactivity, allowing for nucleophilic substitution reactions that can be exploited in the construction of heterocyclic frameworks. This feature has been leveraged in recent studies to develop novel inhibitors targeting various biological pathways.

Thecyclopropyl-amino group introduces a rigid, three-membered ring into the molecular structure, which can influence both the conformational flexibility and the binding properties of the compound. Cyclopropyl groups are known to improve metabolic stability and binding affinity in drug candidates, making them highly desirable in medicinal chemistry. In particular, the combination of a brominated pyridine and a cyclopropylamine moiety has been explored in recent years for its potential applications in treating neurological disorders and inflammatory conditions.

Recent research has highlighted the utility of this compound in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. Theacetic acid moiety at the terminal end of the molecule provides a carboxylic acid functionality, which can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

In addition to its potential as a kinase inhibitor, [(6-Bromo-pyridin-3-ylmethyl-cyclopropyl-amino]-acetic acid) has been investigated for its antimicrobial properties. The presence of both bromine and nitrogen-containing heterocycles often confers antimicrobial activity, making this compound a candidate for developing new antibiotics or antifungal agents. Studies have shown that such structural motifs can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes, leading to their killing or inhibition.

The synthesis of this compound involves multi-step organic transformations, including bromination, nucleophilic substitution, and cyclization reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of developing efficient synthetic routes for biologically active molecules.

The pharmacological profile of [(6-Bromo-pyridin-3-ylmethyl-cyclopropyl-amino]-acetic acid) is still being thoroughly investigated. Preclinical studies have begun to explore its efficacy and safety profiles in various disease models. Initial results suggest that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Furthermore, its ability to cross the blood-brain barrier has raised interest in its potential application for treating central nervous system disorders.

The development of novel drug candidates is an iterative process that involves both computational modeling and experimental validation. Molecular docking studies have been used to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding further optimization efforts. By integrating computational methods with traditional wet chemistry approaches, researchers can accelerate the discovery pipeline and bring new therapeutic agents to market more quickly.

In conclusion, [(6-Bromo-pyridin-3-ylmethyl-cyclopropyl-amino]-acetic acid) represents a fascinating molecule with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases, including cancer and infections. As research continues to uncover its full potential, this compound is poised to make significant contributions to modern medicine.